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Compound of Interest

Compound Name: NCS-382 sodium

Cat. No.: B1234372

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper disposal of NCS-
382 sodium salt, a y-Hydroxybutyrate (GHB) receptor antagonist used in research. The
following procedures are based on general best practices for handling specialized research
chemicals. Due to the absence of a comprehensive Safety Data Sheet (SDS) in public
databases, users must consult with their institution's Environmental Health and Safety (EHS)
department to ensure full compliance with local, state, and federal regulations.

Chemical and Physical Properties

The table below summarizes the known quantitative data for NCS-382 sodium salt, compiled
from various chemical suppliers. This information is crucial for a preliminary risk assessment.
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Property Value Reference
CAS Number 131733-92-1 [1][21[3]
Molecular Formula Ci3Hi13NaOs [2][3]
Molecular Weight 240.23 g/mol [3]

2-(5,7,8,9-tetrahydro-5-

hydroxy-6H-benzocyclohepten-
Formal Name Y ) Y ) y P [1]

6-ylidene)-acetic acid,

monosodium salt

Solubility (PBS, pH 7.2) 10 mg/mL [1]
Solubility (DMF) 20 mg/mL [1]
Solubility (DMSO) 12 mg/mL [1]
Solubility (Ethanol) 5 mg/mL [1]

Experimental Protocols: General Disposal
Procedure

The following protocol outlines a standard operational workflow for the disposal of research
chemicals like NCS-382 sodium salt. This is a generalized guide and must be adapted to your
institution's specific requirements.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls
» Always handle NCS-382 sodium salt inside a certified chemical fume hood.

o Wear standard personal protective equipment (PPE), including a lab coat, safety goggles,
and appropriate chemical-resistant gloves (e.g., nitrile).

Step 2: Waste Segregation and Collection

¢ Solid Waste: Collect any solid NCS-382 sodium salt, along with contaminated consumables
(e.g., weigh boats, gloves, pipette tips), in a dedicated, puncture-resistant container lined
with a heavy-duty plastic bag.
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 Liquid Waste: Collect all solutions containing NCS-382 sodium salt in a clearly labeled,
chemically compatible, and sealable waste container. Do not mix with other waste streams
unless explicitly permitted by your EHS department. Common practice is to separate
halogenated and non-halogenated solvent wastes.

o Sharps Waste: Needles, syringes, or contaminated broken glassware must be disposed of in
a designated sharps container.

Step 3: Waste Container Labeling

Label all waste containers clearly with the words "Hazardous Waste."

Identify the full chemical name: "NCS-382, Sodium Salt" and its CAS number: "131733-92-
1"

List all components of a mixture, including solvents, with their approximate concentrations or
volumes.

Indicate the date when waste was first added to the container.

Step 4: Storage of Chemical Waste

o Store waste containers in a designated and secure Satellite Accumulation Area (SAA) that is
at or near the point of generation.

o Ensure the storage area is well-ventilated and away from incompatible materials.
o Keep waste containers securely capped at all times, except when adding waste.
Step 5: Arranging for Final Disposal

e Once the waste container is full or is no longer being used, contact your institution's EHS
department to schedule a waste pickup.

e Do not dispose of NCS-382 sodium salt down the drain or in the regular trash.

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of NCS-382

sodium salt, from initial handling to final collection by EHS personnel.
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Caption: General workflow for the safe disposal of NCS-382 sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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